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Compound of Interest

Compound Name: Disperse Red 13

Cat. No.: B15557405 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. Disperse Red 13, an azo dye, requires careful management throughout its

lifecycle, from use in experiments to its final disposal. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to facilitate the safe

management of Disperse Red 13 in a laboratory setting.

Immediate Safety and Handling Precautions
Before handling Disperse Red 13, it is crucial to be aware of its potential hazards. According to

safety data sheets, Disperse Red 13 can cause skin and serious eye irritation, and may cause

respiratory irritation.[1][2] Therefore, adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-

approved safety goggles.[1]

Skin Protection: Handle with gloves. Gloves must be inspected prior to use and disposed of

properly after use.[1] Impervious clothing should be worn to prevent skin contact.[1]

Respiratory Protection: In case of insufficient ventilation or dust formation, use a NIOSH-

approved P95 (US) or P1 (EU EN 143) particle respirator.[1]
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Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.[1]

Provide appropriate exhaust ventilation at places where dust is formed.[1]

Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent wider

contamination and exposure.

Minor Spills:

Avoid breathing dust and ensure the area is well-ventilated.[1][3]

Wear appropriate PPE (gloves, safety glasses, and a dust respirator).[3]

Use dry clean-up procedures; avoid generating dust.[3]

Sweep or vacuum up the spilled material and place it in a suitable, closed container for

disposal.[1][3]

Major Spills:

Evacuate personnel from the immediate area.[1]

Alert emergency responders and inform them of the nature and location of the hazard.[3]

Control personal contact by wearing appropriate protective clothing.[3]

Prevent the spillage from entering drains or water courses.[1][3][4]

Contain and collect the material using dry methods and place it in a labeled container for

disposal.[3]

Proper Disposal Procedures for Disperse Red 13
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The disposal of Disperse Red 13 must be conducted in compliance with all local, state, and

federal regulations.[3] Under no circumstances should this chemical be disposed of down the

drain.[1][4]

Step-by-Step Disposal Protocol:

Waste Collection:

Collect waste Disperse Red 13 and any contaminated materials (e.g., gloves, filter paper,

absorbent pads) in a dedicated, properly labeled, and sealed hazardous waste container.

[1][3]

Ensure the container is suitable for solid chemical waste and is kept closed when not in

use.[1]

Labeling:

Clearly label the waste container with "Hazardous Waste," the name "Disperse Red 13,"

and any other required information as per your institution's and local regulations.

Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be secure, well-ventilated, and away from incompatible materials.

Professional Disposal:

Contact a licensed professional waste disposal service to arrange for the pickup and

disposal of the Disperse Red 13 waste.[1]

The recommended method of disposal is incineration.[1][3] This involves dissolving or

mixing the material with a combustible solvent and burning it in a chemical incinerator

equipped with an afterburner and scrubber.[1]

Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

Contaminated Packaging:
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Dispose of contaminated packaging as unused product, following the same procedures

outlined above.[1]

Quantitative Data Summary
No specific quantitative data, such as permissible exposure limits or detailed waste

classification codes, were available in the searched documents. For such information, it is

imperative to consult your institution's Environmental Health and Safety (EHS) department and

the specific regulations applicable to your region.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Disperse Red
13.
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Caption: Logical workflow for the safe disposal of Disperse Red 13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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